Cas no 338417-37-1 (1-(4-methoxybenzenesulfonyl)-N,N-dimethyl-1H-1,2,3,4-tetrazol-5-amine)

• Product Name: 1-(4-methoxybenzenesulfonyl)-N,N-dimethyl-1H-1,2,3,4-tetrazol-5-amine
• CAS No: 338417-37-1
• CID: 4647300
• Update Time: 2025-06-08

1-(4-methoxybenzenesulfonyl)-N,N-dimethyl-1H-1,2,3,4-tetrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzenesulfonyl)-N,N-dimethyl-1H-1,2,3,4-tetrazol-5-amine

Additional information on 1-(4-methoxybenzenesulfonyl)-N,N-dimethyl-1H-1,2,3,4-tetrazol-5-amine

Chemical and Pharmacological Insights into 1-(4-Methoxybenzenesulfonyl)-N,N-Dimethyl-1H-1,2,3,4-Tetrazol-5-Amine (CAS No. 338417-37-1)

Recent advancements in tetrazole-based compounds have positioned 1-(4-methoxybenzenesulfonyl)-N,N-dimethyl-1H-1,2,3,4-tetrazol-5-amine (CAS No. 338417-37-1) as a promising scaffold for targeted drug development. This compound’s unique structural configuration – combining a methoxybenzenesulfonyl group with a substituted tetrazole ring – enables multifunctional interactions critical for modulating biological systems. Emerging studies published in Journal of Medicinal Chemistry (2023) highlight its potential in anti-inflammatory and neuroprotective applications through dual inhibition of cyclooxygenase (COX) enzymes and NLRP3 inflammasome activation.

Synthetic strategies for this compound have evolved significantly since its initial characterization. Researchers from the University of Cambridge recently reported a novel one-pot synthesis method (Nature Communications, 2022) utilizing microwave-assisted condensation between 4-methoxybenzene sulfonyl chloride and dimethylated tetrazole precursors. This approach achieves 98% purity with reduced reaction times compared to traditional protocols. The resulting compound exhibits exceptional stability under physiological conditions (pH 6–8), maintaining structural integrity even after prolonged exposure to human serum albumin solutions.

In vitro pharmacokinetic profiling reveals favorable drug-like properties: logP value of 2.8 indicates optimal lipophilicity for membrane permeation without excessive hydrophobicity. A recent pharmacodynamic study (Bioorganic & Medicinal Chemistry Letters, 2023) demonstrated submicromolar IC₅₀ values against COX-2 isoforms while sparing COX-1 activity – a critical advantage over conventional NSAIDs that cause gastrointestinal toxicity. The compound’s tetrazole core also exhibits selective binding affinity (Kd = 0.5 nM) for transient receptor potential melastatin 8 (TRPM8) channels, suggesting dual analgesic mechanisms through both anti-inflammatory and sensory modulation pathways.

Clinical translation efforts are advancing rapidly with Phase I trials initiated in early 2024 targeting neuropathic pain management. Preliminary results indicate superior efficacy compared to gabapentin at equivalent doses without observed hepatotoxicity or renal impairment. Neuroprotective effects observed in Alzheimer’s disease models (Nature Aging, 2023) stem from its ability to inhibit amyloid-beta oligomerization through sulfonyl group interactions with β-sheet structures – a mechanism validated via cryo-electron microscopy studies showing >90% inhibition at nanomolar concentrations.

Safety profiles remain robust across preclinical evaluations: acute toxicity studies in mice demonstrated LD₅₀ exceeding 5 g/kg when administered intraperitoneally. Chronic dosing studies over 6 months showed no significant histopathological changes in vital organs at therapeutic levels (≤5 mg/kg/day). These findings align with computational toxicology predictions using QikProp models that identified no hERG channel interactions or cytochrome P450 enzyme inductions – critical factors for long-term therapeutic viability.

Ongoing research explores its application as a radiosensitizer in oncology through ROS-mediated DNA damage enhancement (Cancer Research, 2024). Preclinical data demonstrates synergistic effects when combined with X-ray irradiation against triple-negative breast cancer xenografts, achieving tumor regression rates exceeding standard radiotherapy by ~60%. The methoxy substituent plays a pivotal role here by enhancing tumor penetration while the tetrazole ring facilitates redox cycling under hypoxic conditions characteristic of solid tumors.

Spectroscopic characterization confirms the compound’s crystalline form exhibits polymorphic stability under storage conditions (-20°C to +40°C), crucial for formulation development. Solid-state NMR analysis reveals hydrogen bonding networks between the sulfonyl oxygen and tetrazole nitrogen atoms – structural features that stabilize the molecule against thermal degradation up to 95°C according to DSC thermograms.

Economic viability is further supported by scalable synthesis pathways now achieving >95% yield using continuous flow reactors coupled with real-time process analytical technology (PAT). This reduces production costs by ~60% compared to batch methods while maintaining cGMP compliance standards essential for pharmaceutical manufacturing.